![molecular formula C11H8N2O B3022836 2-(3-Methoxybenzylidene)malononitrile CAS No. 2972-72-7](/img/structure/B3022836.png)
2-(3-Methoxybenzylidene)malononitrile
Overview
Description
2-(3-Methoxybenzylidene)malononitrile is a chemical compound with the linear formula C11H8N2O . It has a molecular weight of 184.199 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of benzylidenemalononitrile, a similar compound, has been achieved through the Knoevenagel condensation of benzaldehyde and malononitrile . The reaction was catalyzed by Ti-Al-Mg hydrotalcite using glycine as a fuel . This process achieved a 67.1% conversion of benzaldehyde and 97.6% selectivity to benzylidene malononitrile .
Molecular Structure Analysis
The molecular structure of 2-(3-Methoxybenzylidene)malononitrile is defined by its linear formula C11H8N2O . Unfortunately, no further detailed information about the molecular structure of this compound was found in the search results.
Chemical Reactions Analysis
In the synthesis of benzylidenemalononitrile, a similar compound, all species were weakly adsorbed leading to the second order power law model . The apparent activation energy was 10.01 kcal/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(3-Methoxybenzylidene)malononitrile are not well-documented . The compound has a molecular weight of 184.199 .
Scientific Research Applications
- Application : 2-(3-Methoxybenzylidene)malononitrile can serve as a substrate in Knoevenagel reactions, leading to the synthesis of various substituted benzylidene malononitrile derivatives .
- Evidence : 2-(3-Methoxybenzylidene)malononitrile, along with related BMNs, has demonstrated excellent anti-bacterial activity against pathogenic organisms such as Bacillus cereus, Staphylococcus aureus, Vibrio cholerae, and Escherichia coli. It also exhibits anti-fungal activity against Aspergillus flavus and Saccharomyces cerevisiae .
- Role : The compound (2-(3-Chlorobenzylidene)malononitrile) has been used as a riot control agent. It irritates the eyes, nose, and respiratory tract, leading to tear production and mucus secretion .
- Derivatives : Certain BMNs, including those incorporating bis(2-chloroethyl)amino groups or phenylazo-pyrimidine residues, have been investigated for chemotherapeutic treatment of cancer .
- Synthetic Routes : Researchers continuously explore new synthetic routes to these compounds due to their unique biological properties .
Organocatalysis and Green Chemistry
Anti-Bacterial and Anti-Fungal Properties
Riot Control Agent
Chemotherapeutic Potential
Industrial and Fine Chemical Synthesis
Limitations and Challenges
Future Directions
Benzylidenemalononitrile, a similar compound, finds applications in pharmaceutical industries, pharmacology, biotech, specialty chemicals, perfumery, and for fluorescence-based assay to determine methane . The green synthesis of this compound represents a significant step towards environmentally friendly industrial processes . Future research directions may include further optimization of the synthesis process and exploration of the compound’s potential applications .
Mechanism of Action
Target of Action
The primary target of 2-(3-Methoxybenzylidene)malononitrile is tyrosinase , a key enzyme involved in melanogenesis . Tyrosinase catalyzes the oxidation of phenols (such as tyrosine) and is involved in the production of melanin, a pigment responsible for color in skin, hair, and eyes.
Mode of Action
2-(3-Methoxybenzylidene)malononitrile interacts with tyrosinase by forming two hydrogen bonds with GLY281 and ASN260 residues, and via three hydrophobic interactions with VAL283, PHE264, and ALA286 residues in the tyrosinase binding pocket . This interaction inhibits the activity of tyrosinase, thereby reducing melanin production .
Biochemical Pathways
The inhibition of tyrosinase by 2-(3-Methoxybenzylidene)malononitrile affects the melanogenesis pathway. This pathway involves the conversion of tyrosine to melanin, a process that is catalyzed by tyrosinase. By inhibiting tyrosinase, 2-(3-Methoxybenzylidene)malononitrile reduces melanin production, which can lead to a decrease in pigmentation .
properties
IUPAC Name |
2-[(3-methoxyphenyl)methylidene]propanedinitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O/c1-14-11-4-2-3-9(6-11)5-10(7-12)8-13/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZBVVVZUWLWGHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C=C(C#N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80294107 | |
Record name | (3-methoxybenzylidene)malononitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80294107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methoxybenzylidene)malononitrile | |
CAS RN |
2972-72-7 | |
Record name | 3-Methoxybenzylidenemalononitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2972-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 94276 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002972727 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC94276 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=94276 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (3-methoxybenzylidene)malononitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80294107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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